Cas no 921852-11-1 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide)
N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]ethyl]-2-(4-fluorophenyl)acetamide
- N-(2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-2-(4-fluorophenyl)acetamide
- N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide
- 921852-11-1
- AKOS024630060
- F2236-0369
- N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide
-
- Inchi: 1S/C20H17ClFN3O2/c21-16-5-3-15(4-6-16)18-9-10-20(27)25(24-18)12-11-23-19(26)13-14-1-7-17(22)8-2-14/h1-10H,11-13H2,(H,23,26)
- InChI Key: DSPKIBMHFRCKQF-UHFFFAOYSA-N
- SMILES: C(NCCN1N=C(C2=CC=C(Cl)C=C2)C=CC1=O)(=O)CC1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 385.0993326g/mol
- Monoisotopic Mass: 385.0993326g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 594
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 61.8Ų
N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2236-0369-2μmol |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-5μmol |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-10μmol |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-20μmol |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-1mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-2mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-3mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-4mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-5mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2236-0369-10mg |
N-{2-[3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-2-(4-fluorophenyl)acetamide |
921852-11-1 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide
Comprehensive Overview of N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide (CAS No. 921852-11-1)
N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide (CAS No. 921852-11-1) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound features a pyridazine core substituted with a 4-chlorophenyl group and an acetamide moiety linked to a 4-fluorophenyl ring. Its intricate design makes it a promising candidate for studying enzyme interactions, receptor binding, and potential therapeutic applications.
The compound's CAS No. 921852-11-1 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking in scientific literature and databases. Its IUPAC name reflects its structural complexity, highlighting the presence of both chlorophenyl and fluorophenyl groups, which are known to influence pharmacokinetic properties. Recent studies have explored its role in modulating specific biological pathways, particularly in the context of inflammation and metabolic disorders, aligning with current trends in precision medicine and targeted drug delivery.
In the era of AI-driven drug discovery, compounds like N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide are increasingly analyzed using computational models to predict their bioactivity and safety profiles. Researchers frequently search for terms such as "pyridazine derivatives in drug design" or "fluorophenyl acetamide applications," reflecting the growing demand for innovative small molecules in therapeutics. This compound's dual-functional groups offer versatility in molecular docking studies, a hot topic in cheminformatics.
From a synthetic chemistry perspective, the compound's 6-oxo-1,6-dihydropyridazine scaffold is noteworthy for its stability and reactivity, making it a valuable intermediate in multi-step syntheses. Its 4-chlorophenyl and 4-fluorophenyl substituents are often leveraged to enhance lipophilicity and membrane permeability, key factors in ADME (Absorption, Distribution, Metabolism, Excretion) optimization. These attributes align with industry focus on bioavailability enhancement, a frequently searched topic among pharmacologists.
Environmental and regulatory considerations for CAS No. 921852-11-1 emphasize its compliance with standard laboratory safety protocols. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP), a recurring theme in research chemical discussions. The compound's potential applications in neuropharmacology and cancer research have also sparked interest, as evidenced by rising queries like "pyridazine-based kinase inhibitors" in academic databases.
In summary, N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide represents a compelling case study in modern medicinal chemistry. Its structural features and emerging applications resonate with contemporary research priorities, including fragment-based drug discovery and selective enzyme modulation. As scientific inquiries evolve, this compound's relevance in addressing unmet medical needs continues to expand, solidifying its position in the lexicon of innovative pharmacophores.
921852-11-1 (N-{2-3-(4-chlorophenyl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-2-(4-fluorophenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)